Cas no 51115-71-0 (Butanamide,N-ethyl-2,3-dimethyl-2-(1-methylethyl)-)

Butanamide,N-ethyl-2,3-dimethyl-2-(1-methylethyl)- structure
51115-71-0 structure
Product Name:Butanamide,N-ethyl-2,3-dimethyl-2-(1-methylethyl)-
CAS No:51115-71-0
MF:C11H23NO
MW:185.306423425674
CID:378334
PubChem ID:3016599
Update Time:2025-04-19

Butanamide,N-ethyl-2,3-dimethyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,N-ethyl-2,3-dimethyl-2-(1-methylethyl)-
    • N-ethyl-2,3-dimethyl-2-propan-2-ylbutanamide
    • N-ethyl-2-isopropyl-2,3-dimethylbutyramide
    • N-ethyl-2,3-dimethyl-2-(1-methylethyl)butanamide
    • EINECS 256-979-1
    • 51115-71-0
    • DTXSID80199128
    • NS00032208
    • SCHEMBL3240918
    • Inchi: 1S/C11H23NO/c1-7-12-10(13)11(6,8(2)3)9(4)5/h8-9H,7H2,1-6H3,(H,12,13)
    • InChI Key: MLGQKMLAQSNRSE-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C(C)C)C(C)C)NCC

Computed Properties

  • Exact Mass: 185.17809
  • Monoisotopic Mass: 185.177964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Density: 0.854
  • Boiling Point: 246.1°Cat760mmHg
  • Flash Point: 142.4°C
  • Refractive Index: 1.434
  • PSA: 29.1
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